Cas no 2228560-38-9 (3-(3-amino-1-hydroxypropyl)benzene-1,2-diol)

• Product Name: 3-(3-amino-1-hydroxypropyl)benzene-1,2-diol
• CAS No: 2228560-38-9
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6586012
• PubChem ID: 165713167
• Update Time: 2025-11-06

3-(3-amino-1-hydroxypropyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1-hydroxypropyl)benzene-1,2-diol
• 2228560-38-9
• EN300-1765709

• Inchi： 1S/C9H13NO3/c10-5-4-7(11)6-2-1-3-8(12)9(6)13/h1-3,7,11-13H,4-5,10H2
• InChI Key： XKXCMZZVJWZZRS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1O)O)CCN

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.7Ų

Additional information on 3-(3-amino-1-hydroxypropyl)benzene-1,2-diol

Comprehensive Overview of 3-(3-amino-1-hydroxypropyl)benzene-1,2-diol (CAS No. 2228560-38-9): Properties, Applications, and Research Insights

3-(3-amino-1-hydroxypropyl)benzene-1,2-diol (CAS No. 2228560-38-9) is a specialized organic compound garnering attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a benzene ring substituted with hydroxyl and amino-functionalized alkyl groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines aromaticity with hydrophilic and nucleophilic properties, making it valuable for designing bioactive molecules. Researchers are particularly interested in its potential role in drug discovery, enzyme inhibition, and neurotransmitter modulation, aligning with current trends in precision medicine and targeted therapies.

Recent studies highlight the compound’s relevance in addressing oxidative stress-related conditions, a hot topic in anti-aging and neurodegenerative disease research. The presence of catechol (benzene-1,2-diol) and amino-alcohol moieties suggests possible antioxidant and metal-chelating capabilities, which are frequently searched topics in AI-driven drug development platforms. Furthermore, its structural similarity to dopamine derivatives sparks interest in neurological applications, coinciding with growing public awareness of cognitive health supplements and neuroprotective agents.

From a synthetic perspective, CAS No. 2228560-38-9 offers opportunities for green chemistry innovations. Researchers are exploring solvent-free or catalytic methods to synthesize this compound, reflecting the demand for sustainable chemical processes—a frequently queried subject in academic and industrial forums. Analytical techniques like HPLC and mass spectrometry are critical for purity assessment, ensuring compliance with Good Manufacturing Practices (GMP), another trending keyword in pharmaceutical quality control discussions.

The compound’s nomenclature, 3-(3-amino-1-hydroxypropyl)benzene-1,2-diol, often prompts queries about IUPAC naming rules and structural isomerism, which are common educational topics in chemistry databases. Its CAS registry number (2228560-38-9) facilitates precise identification in patent literature and regulatory submissions, addressing the need for accurate data in intellectual property and material safety documentation.

In conclusion, 3-(3-amino-1-hydroxypropyl)benzene-1,2-diol represents a multifaceted compound bridging medicinal chemistry, materials science, and environmental sustainability. Its evolving applications underscore the importance of interdisciplinary collaboration, resonating with current searches on cutting-edge research tools and cross-disciplinary innovations in science.